Cas no 828300-70-5 (BenzoDisoxazol-6-amine)

BenzoDisoxazol-6-amine structure

Product Name:BenzoDisoxazol-6-amine

CAS No:828300-70-5

MF:C₇H₆N₂O

MW:134.13534116745

MDL:MFCD06659641

CID:68891

PubChem ID:45790038

Update Time:2024-10-27

BenzoDisoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

- Benzo[d]isoxazol-6-amine
- 1,2-BENZISOXAZOL-6-AMINE
- 1,2-benzoxazol-6-amine
- 6-AMINO-1,2-BENZISOXAZOLE
- 6-aminobenzisoxazole
- 6-aminobenzoisoxazole
- J-518199
- AMY27698
- Benzo[d]isoxazol-6-ylamine
- MFCD06659641
- CS-W019725
- AB26008
- FT-0649749
- PWLPLUATWXICAC-UHFFFAOYSA-N
- 828300-70-5
- SCHEMBL2071647
- DS-12957
- A864334
- DTXSID60672181
- AKOS006292348
- DB-075884
- BenzoDisoxazol-6-amine
- MDL： MFCD06659641
- Inchi： 1S/C7H6N2O/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H,8H2
- InChI Key： PWLPLUATWXICAC-UHFFFAOYSA-N
- SMILES： N1=CC2C(=CC(=CC=2)N)O1

Computed Properties

Exact Mass: 134.04800
Monoisotopic Mass: 134.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.317
Melting Point: No data available
Boiling Point: 311.6°C at 760 mmHg
Flash Point: 311.6 °C at 760 mmHg
Refractive Index: 1.685
PSA: 52.05000
LogP: 1.99120
Vapor Pressure: 0.0±0.7 mmHg at 25°C

BenzoDisoxazol-6-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

BenzoDisoxazol-6-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

BenzoDisoxazol-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EE290-250mg	BenzoDisoxazol-6-amine	828300-70-5	97%	250mg	1547CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EE290-100mg	BenzoDisoxazol-6-amine	828300-70-5	97%	100mg	722CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B841244-100mg	Benzo[d]isoxazol-6-amine	828300-70-5	97%	100mg	877.50	2021-05-17
Fluorochem	223499-250mg	6-Amino-1,2-benzisoxazole	828300-70-5	95%	250mg	￡156.00	2022-02-28
Fluorochem	223499-1g	6-Amino-1,2-benzisoxazole	828300-70-5	95%	1g	￡347.00	2022-02-28
Fluorochem	223499-5g	6-Amino-1,2-benzisoxazole	828300-70-5	95%	5g	￡960.00	2022-02-28
Fluorochem	223499-10g	6-Amino-1,2-benzisoxazole	828300-70-5	95%	10g	￡1574.00	2022-02-28
TRC	B130868-10mg	Benzo[D]isoxazol-6-amine	828300-70-5		10mg	$ 50.00	2022-06-07
TRC	B130868-50mg	Benzo[D]isoxazol-6-amine	828300-70-5		50mg	$ 115.00	2022-06-07
TRC	B130868-100mg	Benzo[D]isoxazol-6-amine	828300-70-5		100mg	$ 185.00	2022-06-07

BenzoDisoxazol-6-amine Production Method

Production Method 1

39835-08-0

828300-70-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Stannous chloride Solvents: Water ; cooled; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

Toward bifunctional antibody catalysis

Kikuchi, Kazuya; et al, Bioorganic & Medicinal Chemistry, 2006, 14(18), 6189-6196

BenzoDisoxazol-6-amine Raw materials

6-Nitrobenzo[D]isoxazole

BenzoDisoxazol-6-amine Preparation Products

BenzoDisoxazol-6-amine (828300-70-5)

BenzoDisoxazol-6-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:828300-70-5)BenzoDisoxazol-6-amine

Order Number:A864334

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:45

Price ($):1395.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

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